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Compound of Interest

Compound Name: Levulinic-d5 Acid

CAS No.: 1206185-52-5

Cat. No.: B590971

Get Quote

Levulinic-d5 Acid (3,3,5,5,5-pentadeuterio-4-oxopentanoic acid) is a stable isotope-labeled

form of Levulinic Acid.[1][2] Levulinic acid itself is a highly versatile platform chemical, often

derived from the degradation of cellulose, with broad applications in the synthesis of biofuels,

pharmaceuticals, and various value-added chemicals.[3][4][5][6] In the context of advanced

scientific research, particularly within drug development and metabolic studies, the deuterated

analogue, Levulinic-d5 Acid, serves a critical role.

The strategic replacement of five hydrogen atoms with deuterium, a stable, non-radioactive

heavy isotope of hydrogen, imparts a specific mass shift without significantly altering the

compound's chemical properties.[7] This characteristic makes Levulinic-d5 Acid an ideal

internal standard for quantitative analyses using mass spectrometry, where it helps correct for

sample matrix effects and variations during sample processing and instrument analysis.[7]

Furthermore, its use in pharmacokinetic and drug metabolism (DMPK) studies allows

researchers to trace the metabolic fate of levulinic acid-based compounds with high precision.

This guide provides a detailed examination of the fundamental properties of Levulinic-d5 Acid,

focusing on its molecular weight and the critical methodologies for assessing its isotopic purity,
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tailored for researchers, scientists, and drug development professionals who rely on the

accuracy and reliability of such labeled compounds.

Molecular Weight: Theoretical vs. Non-Labeled
Compound
The molecular weight of a compound is a fundamental physical property derived from the sum

of the atomic masses of its constituent atoms. For an isotopically labeled compound like

Levulinic-d5 Acid, this calculation must account for the heavier deuterium isotope.

The chemical formula for non-labeled Levulinic Acid is C₅H₈O₃.[8][9] Its molecular weight is

approximately 116.12 g/mol .[8][10][11] In Levulinic-d5 Acid, five specific hydrogen atoms are

replaced by deuterium atoms, resulting in the molecular formula C₅H₃D₅O₃. The IUPAC name,

3,3,5,5,5-pentadeuterio-4-oxopentanoic acid, precisely describes the locations of these

substitutions.[1]

The increase in mass is directly attributable to the mass difference between deuterium (atomic

mass ≈ 2.014 amu) and protium (the common isotope of hydrogen, atomic mass ≈ 1.008 amu).

This substitution leads to a significant and easily detectable mass shift. The computed

molecular weight for Levulinic-d5 Acid is 121.15 g/mol .[1]

Data Summary: Levulinic Acid vs. Levulinic-d5 Acid
Property Levulinic Acid Levulinic-d5 Acid

Chemical Formula C₅H₈O₃[8][11] C₅H₃D₅O₃

IUPAC Name 4-Oxopentanoic acid[4][11]
3,3,5,5,5-pentadeuterio-4-

oxopentanoic acid[1]

Average Molecular Weight ~116.12 g/mol [8][10] ~121.15 g/mol [1]

Mass Difference N/A +5.03 g/mol

Isotopic Purity: A Critical Parameter for Quantitative
Accuracy
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Isotopic purity (or isotopic enrichment) is a measure of the percentage of a compound that

contains the desired number of isotopic labels. For Levulinic-d5 Acid, ideal isotopic purity

would be 100%, meaning every molecule contains exactly five deuterium atoms. In practice,

chemical synthesis results in a distribution of isotopologues (e.g., d0, d1, d2, d3, d4, and d5

species).

High isotopic purity is paramount for several reasons:

Quantitative Accuracy: When used as an internal standard, the presence of unlabeled (d0)

species in the standard can artificially inflate the signal of the target analyte, leading to

underestimation of the analyte's true concentration.

Assay Sensitivity: A higher enrichment of the target d5 isotopologue provides a stronger,

more distinct signal, improving the signal-to-noise ratio and the overall sensitivity of the

analytical method.

Metabolic Studies: In metabolic tracing, the precise level of deuteration must be known to

accurately model metabolic pathways and flux rates.

Therefore, a robust and validated analytical workflow to confirm both the degree and location of

isotopic labeling is not just a quality control measure but a prerequisite for generating reliable

scientific data.

Analytical Techniques for Isotopic Purity
Determination
A combination of mass spectrometry and nuclear magnetic resonance spectroscopy provides a

comprehensive characterization of deuterated compounds, confirming both the mass increase

and the specific sites of labeling.[12][13]

Mass Spectrometry (MS)
Mass spectrometry is the primary technique for determining the molecular weight and

assessing the distribution of isotopologues.[14] Both Gas Chromatography-Mass Spectrometry

(GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are effective for this

purpose, with the choice depending on the compound's volatility and thermal stability.[13]
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Principle of Causality: MS separates ions based on their mass-to-charge ratio (m/z). A

sample of Levulinic-d5 Acid will produce a cluster of molecular ions corresponding to the

different isotopologues. The mass spectrum will show a base peak for the d5 species (e.g.,

at m/z 121 for [M]+ or 120 for [M-H]⁻) and smaller peaks for d4, d3, etc., as well as the

unlabeled d0 species. The relative intensity of these peaks allows for the direct calculation of

the isotopic distribution and overall purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While MS confirms the overall degree of deuteration, NMR spectroscopy is the definitive

technique for verifying the exact positions of the deuterium atoms.[12][13]

¹H NMR (Proton NMR): This technique provides information about the hydrogen atoms in a

molecule. In a high-purity sample of Levulinic-d5 Acid, the proton signals corresponding to

the C3 and C5 positions should be significantly diminished or absent entirely. By integrating

the remaining proton signals (at C2) and comparing them to a known internal standard or a

reference signal, one can calculate the percentage of deuteration at the labeled sites.

²H NMR (Deuterium NMR): This less common but powerful technique directly detects the

deuterium nuclei.[15][16] A ²H NMR spectrum of Levulinic-d5 Acid would show signals at

the chemical shifts corresponding to the C3 and C5 positions, providing unambiguous

confirmation that the labeling has occurred at the intended sites.

Experimental Protocol: Isotopic Purity of Levulinic-
d5 Acid by LC-MS
This protocol outlines a self-validating system for the determination of isotopic purity. The

inclusion of both the labeled standard and its non-labeled analogue allows for direct

comparison and robust data interpretation.

Objective: To determine the isotopic distribution and purity of a Levulinic-d5 Acid sample.

Materials:

Levulinic-d5 Acid sample

Levulinic Acid (non-labeled) reference standard
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LC-MS grade water with 0.1% formic acid (Mobile Phase A)

LC-MS grade acetonitrile with 0.1% formic acid (Mobile Phase B)

LC-MS vials and caps

Methodology:

Standard and Sample Preparation:

1. Prepare a stock solution of Levulinic-d5 Acid at 1 mg/mL in acetonitrile.

2. Prepare a stock solution of non-labeled Levulinic Acid at 1 mg/mL in acetonitrile.

3. Create a working solution of Levulinic-d5 Acid by diluting the stock solution to 1 µg/mL

with 50:50 water:acetonitrile.

4. Create a working solution of non-labeled Levulinic Acid at 1 µg/mL with 50:50

water:acetonitrile. This serves as a retention time and fragmentation reference.

Liquid Chromatography (LC) Parameters:

Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

Causality: A C18 column provides good retention and peak shape for this polar keto acid.

Flow Rate: 0.4 mL/min.

Injection Volume: 2 µL.

Column Temperature: 40 °C.

Mobile Phase Gradient:

0-0.5 min: 5% B

0.5-3.0 min: Ramp from 5% to 95% B

3.0-4.0 min: Hold at 95% B
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4.0-4.1 min: Return to 5% B

4.1-5.0 min: Equilibrate at 5% B

Mass Spectrometry (MS) Parameters:

Ionization Source: Electrospray Ionization (ESI), Negative Mode. Causality: The carboxylic

acid group is readily deprotonated, making negative mode ESI highly sensitive for this

analyte ([M-H]⁻).

Scan Type: Full Scan.

Mass Range: m/z 50-200. Causality: This range comfortably covers the expected

deprotonated molecular ions for both the labeled (m/z 120.1) and unlabeled (m/z 115.1)

forms.

Capillary Voltage: 3.0 kV.

Source Temperature: 150 °C.

Desolvation Temperature: 400 °C.

Data Acquisition and Analysis:

1. Inject the non-labeled Levulinic Acid standard to confirm the retention time and the m/z of

the [M-H]⁻ ion (115.1).

2. Inject the Levulinic-d5 Acid sample.

3. Extract the ion chromatograms for the expected [M-H]⁻ ions of all relevant isotopologues:

d0: m/z 115.1

d1: m/z 116.1

d2: m/z 117.1

d3: m/z 118.1
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d4: m/z 119.1

d5: m/z 120.1

4. Integrate the peak area for each isotopologue.

5. Calculate the isotopic purity using the following formula:

% Isotopic Purity = [Area(d5) / (Sum of Areas of all isotopologues)] x 100

Workflow Visualization
The following diagram illustrates the logical flow of the isotopic purity assessment process.
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1. Sample & Standard Preparation

2. LC-MS Analysis

3. Data Processing & Calculation

4. Final Report
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Acid Solution (1 µg/mL)

Chromatographic Separation
(C18 Column)

Prepare Levulinic Acid (d0)
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Extract Ion Chromatograms
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Integrate Peak Areas
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Calculate Isotopic Purity

Isotopic Distribution Profile
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Click to download full resolution via product page

Caption: Workflow for Isotopic Purity Assessment of Levulinic-d5 Acid.
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Conclusion
Levulinic-d5 Acid is an indispensable tool in modern analytical and pharmaceutical research.

A thorough understanding of its molecular weight and, more importantly, its isotopic purity is

fundamental to its effective application. The mass difference imparted by deuterium labeling

makes it an excellent internal standard, but its reliability is directly contingent on its isotopic

enrichment. By employing a multi-faceted analytical approach, combining the quantitative

power of mass spectrometry with the structural confirmation of NMR spectroscopy, researchers

can ensure the integrity of their labeled standards. This validation is a cornerstone of producing

accurate, reproducible, and trustworthy data in drug development and beyond.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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